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Compound of Interest

Compound Name: Fmoc-D-Val-OH

Cat. No.: B557601

This technical guide provides a comprehensive overview of the safety information for Fmoc-D-
Val-OH (N-(9-Fluorenylmethoxycarbonyl)-D-valine), intended for researchers, scientists, and
professionals in drug development. The information has been compiled from various supplier
safety data sheets and chemical databases.

Chemical Identification and Physical Properties

Fmoc-D-Val-OH is a derivative of the amino acid D-valine, widely used in solid-phase peptide
synthesis.

Identifier Value Source
CAS Number 84624-17-9 [1][2]1[3]
Molecular Formula C20H21NO4 [1]13]
Molecular Weight 339.39 g/mol [2][3]

© 2025 BenchChem. All rights reserved. 1/9 Tech Support


https://www.benchchem.com/product/b557601?utm_src=pdf-interest
https://www.benchchem.com/product/b557601?utm_src=pdf-body
https://www.benchchem.com/product/b557601?utm_src=pdf-body
https://www.benchchem.com/product/b557601?utm_src=pdf-body
https://www.chemimpex.com/products/02471
https://www.sigmaaldrich.com/GB/en/product/aldrich/47481
https://www.scbt.com/p/fmoc-d-val-oh-84624-17-9
https://www.chemimpex.com/products/02471
https://www.scbt.com/p/fmoc-d-val-oh-84624-17-9
https://www.sigmaaldrich.com/GB/en/product/aldrich/47481
https://www.scbt.com/p/fmoc-d-val-oh-84624-17-9
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b557601?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE Foundational & Exploratory

Check Availability & Pricing

Physical Property Value Source

White to light yellow
Appearance , [1][4]
solid/powder

Melting Point 143-144 °C [2]
) ] [0]20/D = +17 £2 ° (c=1in
Optical Rotation [1]
DMF)
Purity =98.0% (HPLC) [2]
Storage Temperature 2-8°C [2]

Hazard Identification and Classification

A definitive, consensus GHS classification for Fmoc-D-Val-OH is not consistently available
across various supplier Safety Data Sheets (SDS). Many sources state that the toxicological
properties have not been fully investigated. Some SDSs for the L-isomer, Fmoc-L-Val-OH,
classify it as not hazardous, while others indicate potential for irritation. Given the structural
similarity, a cautious approach to handling is recommended.
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GHS Classification (Fmoc-L-
Valine - for reference)

Details Source

H315 - Causes skin
irritationH319 - Causes serious

Hazard Statements o [5][6]
eye irritationH335 - May cause

respiratory irritation

Signal Word Warning [5][6]

P261 - Avoid breathing

dust/fume/gas/mist/vapors/spr

ayP302+P352 - IF ON SKIN:

Wash with plenty of soap and
Precautionary Statements waterPSC.)5+P351J.rP338 ) _IF N [5][6]

EYES: Rinse cautiously with

water for several minutes.

Remove contact lenses, if

present and easy to do.

Continue rinsing.

Note: The GHS classification above is for the L-isomer and should be considered as a potential
reference for the D-isomer in the absence of specific data.

Toxicological Information

Quantitative toxicological data for Fmoc-D-Val-OH is largely unavailable in the public domain.
Most safety data sheets indicate that the toxicological properties have not been fully
investigated.
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Toxicological Endpoint Data

Acute Toxicity No data available
Skin Corrosion/Irritation No data available
Serious Eye Damage/Irritation No data available
Respiratory or Skin Sensitization No data available
Germ Cell Mutagenicity No data available
Carcinogenicity No data available
Reproductive Toxicity No data available

Specific Target Organ Toxicity (Single Exposure)  No data available

Specific Target Organ Toxicity (Repeated ]
No data available
Exposure)

Aspiration Hazard No data available

Experimental Protocols

Detailed experimental protocols for the determination of the safety data presented in this guide
are not available in the source documents. Safety data sheets typically provide summaries of
results without detailing the specific methodologies (e.g., OECD guidelines) used for testing.

Handling, Storage, and Personal Protective
Equipment

Proper handling and storage procedures are crucial for maintaining the integrity of Fmoc-D-
Val-OH and ensuring user safety.
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Procedure

Recommendation

Handling

Avoid contact with skin and eyes. Avoid
formation of dust and aerosols. Provide
appropriate exhaust ventilation at places where

dust is formed.

Storage

Store in a cool place. Keep container tightly
closed in a dry and well-ventilated place.

Recommended storage temperature is 2-8°C.[2]

Personal Protective Equipment (PPE)

Specification

Eye/Face Protection

Safety glasses with side-shields conforming to

EN166 or NIOSH approved goggles.

Skin Protection

Handle with gloves. The selected protective
gloves have to satisfy the specifications of EU
Directive 89/686/EEC and the standard EN 374

derived from it. Wear impervious clothing.

Respiratory Protection

For nuisance exposures use type P95 (US) or
type P1 (EU EN 143) particle respirator. For
higher level protection use type OV/AG/P99
(US) or type ABEK-P2 (EU EN 143) respirator

cartridges.

First Aid and Emergency Procedures

In the event of exposure or a spill, the following procedures should be followed.
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Exposure Route

First Aid Measures

Inhalation

If breathed in, move person into fresh air. If not

breathing, give artificial respiration.

Skin Contact

Wash off with soap and plenty of water.

Eye Contact

Rinse thoroughly with plenty of water for at least

15 minutes and consult a physician.

Ingestion

Never give anything by mouth to an

unconscious person. Rinse mouth with water.

Spill Response Workflow

The following diagram illustrates a logical workflow for handling a spill of Fmoc-D-Val-OH in a

laboratory setting.
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Spill of Fmoc-D-Val-OH Occurs

Evacuate Personnel
to Safe Area

Wear Appropriate PPE:
- Safety Goggles
- Gloves
- Respirator

Contain Spill

Clean Up Spill:
Sweep up and shovel

Place in Suitable, Closed
Containers for Disposal

Decontaminate Spill Area

Spill Response Complete

Click to download full resolution via product page

Spill Response Workflow for Fmoc-D-Val-OH.
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Stability and Reactivity

Parameter

Information

Reactivity

No data available

Chemical Stability

Stable under recommended storage conditions.

Possibility of Hazardous Reactions

No data available

Conditions to Avoid

No data available

Incompatible Materials

Strong oxidizing agents

Hazardous Decomposition Products

Under fire conditions: Carbon oxides, Nitrogen
oxides (NOx)

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hast

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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